N-methyl-1,4-diazepane-1-carboxamide dihydrochloride
Overview
Description
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride, also known as MDH, is a chemical compound that has recently become a popular research tool for scientists in the fields of biochemistry, physiology, and drug development. MDH has a variety of unique properties, including high solubility, low toxicity, and a wide range of applications in laboratory experiments.
Scientific Research Applications
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride has a variety of applications in scientific research. It has been used as an enzyme inhibitor, as a potential drug target, and as a tool for studying the effects of drugs on the body. It has also been used to study the effects of various hormones on the body, and to investigate the effects of various drugs on the brain.
Mechanism of Action
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride works by blocking the action of enzymes that are involved in the metabolism of drugs. This action is thought to be due to the compound's ability to bind to the active site of the enzyme, preventing it from binding to the drug.
Biochemical and Physiological Effects
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the metabolism of drugs, as well as to reduce the absorption of drugs in the body. It has also been shown to reduce the activity of certain enzymes, and to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride has a number of advantages for laboratory experiments, including its high solubility, low toxicity, and wide range of applications. However, it also has some limitations, such as its limited availability and its potential to interfere with other compounds in the experiment.
Future Directions
There are a number of potential future directions for N-methyl-1,4-diazepane-1-carboxamide dihydrochloride research. These include further investigations into its mechanism of action, its potential uses as an enzyme inhibitor, and its potential applications in drug development. Additionally, researchers are exploring its potential uses as an anti-inflammatory and anti-oxidant agent, as well as its potential applications in the treatment of various diseases. Finally, researchers are exploring its potential uses in the study of the effects of various hormones on the body.
Synthesis Methods
N-methyl-1,4-diazepane-1-carboxamide dihydrochloride can be synthesized using a number of different methods, including the reaction of 1,4-diazepane-1-carboxylic acid and methyl iodide, followed by hydrolysis of the resulting product. This method is the most commonly used for the synthesis of N-methyl-1,4-diazepane-1-carboxamide dihydrochloride, although other methods have been developed.
properties
IUPAC Name |
N-methyl-1,4-diazepane-1-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O.2ClH/c1-8-7(11)10-5-2-3-9-4-6-10;;/h9H,2-6H2,1H3,(H,8,11);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWORNMVXFACSNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)N1CCCNCC1.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17Cl2N3O |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.13 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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